![molecular formula C21H24N4O5S2 B2743306 2,7-Bis(piperazin-1-ylsulfonyl)fluoren-9-one CAS No. 321685-52-3](/img/structure/B2743306.png)
2,7-Bis(piperazin-1-ylsulfonyl)fluoren-9-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,7-Bis(piperazin-1-ylsulfonyl)fluoren-9-one is an organic compound with the molecular formula C21H24N4O5S2. It has a molecular weight of 476.57. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C21H24N4O5S2 . The molecule consists of a fluoren-9-one core, which is substituted at the 2 and 7 positions by piperazin-1-ylsulfonyl groups.Scientific Research Applications
Synthesis and Material Science Applications
Synthetic Methodologies and Catalysis : Research has focused on developing novel synthetic routes for fluorene derivatives, highlighting the importance of these compounds in organic synthesis. For example, a study describes the Fe-catalyzed synthesis of flunarizine, a calcium channel blocker, demonstrating advanced catalytic methods for functionalizing fluorene compounds, which could be relevant for the synthesis of 2,7-Bis(piperazin-1-ylsulfonyl)fluoren-9-one derivatives (Shakhmaev, Sunagatullina, & Zorin, 2016).
Polymeric Materials : A study on polyamides containing fluorene "cardo" groups and s-triazine rings synthesizes materials with inherent properties useful in high-performance applications. This research points to the potential of incorporating fluorene derivatives, like this compound, into polymers for enhanced material properties (Sagar, Shingte, Wadgaonkar, & Salunkhe, 2001).
Pharmacological Research
Antibacterial and Antitumor Activities : The synthesis and evaluation of novel bis(pyrazole-benzofuran) hybrids with piperazine linkers have shown potent antibacterial and biofilm inhibition activities, suggesting that similar fluorene-piperazine derivatives could be explored for antimicrobial and antitumor applications (Mekky & Sanad, 2020).
Drug Synthesis and Design : The development of new compounds for therapeutic use often involves fluorene derivatives as key intermediates. Research on synthesizing derivatives like 1-(7-Fluoro-naphthalen-1-yl)piperazine hydrochloride demonstrates the relevance of fluorene-based compounds in drug development processes (Magano, Akin, Chen, Giza, Moon, & Saenz, 2008).
Safety and Hazards
properties
IUPAC Name |
2,7-bis(piperazin-1-ylsulfonyl)fluoren-9-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O5S2/c26-21-19-13-15(31(27,28)24-9-5-22-6-10-24)1-3-17(19)18-4-2-16(14-20(18)21)32(29,30)25-11-7-23-8-12-25/h1-4,13-14,22-23H,5-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOGKCPLGPKHRJT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)S(=O)(=O)C2=CC3=C(C=C2)C4=C(C3=O)C=C(C=C4)S(=O)(=O)N5CCNCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
476.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.